Cas no 921559-93-5 (5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921559-93-5
• MF: C₁₉H₁₈BrClN₂O₃
• MW: 437.714823246002
• CID: 6225633
• PubChem ID: 41753465
• Update Time: 2025-08-05

5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• 921559-93-5
• AKOS024632573
• F2261-0027
• 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• Inchi： 1S/C19H18BrClN2O3/c1-19(2)10-26-16-9-12(5-7-15(16)23(3)18(19)25)22-17(24)13-8-11(20)4-6-14(13)21/h4-9H,10H2,1-3H3,(H,22,24)
• InChI Key： ZHZCLYVQJOPBQB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1C=CC2=C(C=1)OCC(C)(C)C(N2C)=O)=O)Cl

Computed Properties

• Exact Mass: 436.01893g/mol
• Monoisotopic Mass: 436.01893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

5-Bromo-2-Chloro-N-(3,3,5-Trimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)Benzamide: A Comprehensive Overview

The compound 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide, identified by the CAS number 921559-93-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a complex structure incorporating a benzoxazepine ring system. The presence of bromine and chlorine substituents on the benzene ring suggests its potential as a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The benzoxazepine moiety is known for its ability to interact with various biological targets due to its rigid structure and electron-withdrawing properties. The substitution pattern of this compound—specifically the bromine at position 5 and chlorine at position 2 on the benzene ring—contributes to its unique electronic properties and reactivity. These features make it an attractive candidate for exploring new therapeutic agents.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases such as cancer. The bromine and chlorine substituents on the benzene ring can act as electron-withdrawing groups, enhancing the molecule's ability to bind to kinase active sites. Recent research has demonstrated that similar compounds exhibit potent inhibitory activity against key kinases like EGFR (Epidermal Growth Factor Receptor), making them valuable leads for anti-cancer drug development.

In addition to its pharmacological applications, this compound is also of interest in materials science. The benzoxazepine ring system is known for its aromaticity and stability under thermal conditions. This makes it a suitable candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The substituents on the benzene ring can be tailored to modulate electronic properties further, enabling customization for specific applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the benzoxazepine ring through cyclization reactions and subsequent substitution reactions to introduce bromine and chlorine groups. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved the efficiency and yield of these processes.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that such heterocyclic compounds can undergo hydrolytic cleavage under certain conditions, leading to the formation of less complex byproducts. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, 5-bromo-2-chloro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in drug discovery and materials science alike. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.